Cas no 20970-85-8 (3-Isopropylisonicotinamide)

• Product Name: 3-Isopropylisonicotinamide
• CAS No: 20970-85-8
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 4826944
• Update Time: 2025-09-22

3-Isopropylisonicotinamide Chemical and Physical Properties

Names and Identifiers

• 3-Isopropylisonicotinamide
• 3-propan-2-ylpyridine-4-carboxamide
• GS2428

• Inchi： 1S/C9H12N2O/c1-6(2)8-5-11-4-3-7(8)9(10)12/h3-6H,1-2H3,(H2,10,12)
• InChI Key： TXNNRBQDOGNJBV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1C(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 0.9
• Topological Polar Surface Area: 56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 3-Isopropylisonicotinamide

3-Isopropylisonicotinamide (CAS No. 20970-85-8): A Comprehensive Overview

3-Isopropylisonicotinamide (CAS No. 20970-85-8) is a specialized chemical compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, also known as 3-Isopropyl-4-pyridinecarboxamide, belongs to the class of nicotinamide derivatives, which are widely studied for their diverse applications. In this article, we delve into the properties, synthesis, applications, and market trends of 3-Isopropylisonicotinamide, while also addressing common queries and recent advancements in the field.

The molecular structure of 3-Isopropylisonicotinamide features a pyridine ring substituted with an isopropyl group and a carboxamide functional group. This unique configuration imparts distinct chemical and physical properties, making it a valuable intermediate in organic synthesis. Researchers often explore its reactivity and potential as a building block for more complex molecules, particularly in drug discovery and development.

One of the most frequently asked questions about 3-Isopropylisonicotinamide is its role in pharmaceutical research. Recent studies highlight its potential as a precursor for bioactive compounds targeting neurological and metabolic disorders. For instance, derivatives of 3-Isopropylisonicotinamide have shown promise in modulating enzyme activity, which is crucial for developing new therapeutic agents. This aligns with the growing interest in personalized medicine and targeted drug delivery systems, which are among the top trends in healthcare today.

In addition to its pharmaceutical applications, 3-Isopropylisonicotinamide is also explored in agrochemicals. Its structural motifs are found in certain pesticides and herbicides, where they contribute to enhanced efficacy and environmental safety. With the increasing demand for sustainable agricultural practices, the development of eco-friendly agrochemicals has become a hot topic. 3-Isopropylisonicotinamide-based compounds are being investigated for their potential to reduce the ecological footprint of crop protection products.

The synthesis of 3-Isopropylisonicotinamide typically involves multi-step organic reactions, including amidation and alkylation processes. Advanced techniques such as microwave-assisted synthesis and catalyzed reactions have been employed to improve yield and purity. These innovations are part of the broader movement toward green chemistry, which emphasizes efficiency and minimal environmental impact. Researchers and manufacturers are increasingly adopting these methods to meet regulatory standards and consumer expectations.

Market dynamics for 3-Isopropylisonicotinamide reflect its niche but growing demand. The compound is primarily supplied by specialized chemical manufacturers and distributors catering to research institutions and industrial clients. Pricing and availability can vary based on purity grades and regional regulations. As the applications of 3-Isopropylisonicotinamide expand, its market is expected to witness steady growth, particularly in regions with robust pharmaceutical and agrochemical sectors.

For those seeking detailed technical data, 3-Isopropylisonicotinamide is characterized by its melting point, solubility, and spectral properties (e.g., NMR, IR). These parameters are critical for quality control and formulation development. Additionally, safety data sheets (SDS) provide essential information on handling and storage, ensuring compliance with occupational health standards.

In conclusion, 3-Isopropylisonicotinamide (CAS No. 20970-85-8) is a versatile compound with significant potential across multiple industries. Its role in advancing pharmaceutical research, agrochemical innovation, and green chemistry underscores its importance in modern science. As research continues to uncover new applications, 3-Isopropylisonicotinamide is poised to remain a key player in the chemical landscape. Stay updated with the latest developments to leverage its full potential in your projects.